Cas no 2877667-64-4 (4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine)

• Product Name: 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• CAS No: 2877667-64-4
• MF: C₁₈H₂₅ClN₈
• MW: 388.897701025009
• CID: 5308718
• PubChem ID: 165433150
• Update Time: 2025-10-29

4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040873731
• 4-[4-(5-chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine
• F6790-1824
• 2877667-64-4
• 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

• Inchi： 1S/C18H25ClN8/c1-14-22-16(25-5-3-24(2)4-6-25)11-17(23-14)26-7-9-27(10-8-26)18-20-12-15(19)13-21-18/h11-13H,3-10H2,1-2H3
• InChI Key： KZRPPCASUHNLKA-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N1CCN(C2=CC(=NC(C)=N2)N2CCN(C)CC2)CC1

Computed Properties

• Exact Mass: 388.1890705g/mol
• Monoisotopic Mass: 388.1890705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.5Ų

Additional information on 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine

Introduction to 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine (CAS No. 2877667-64-4)

4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine, with the CAS number 2877667-64-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core substituted with piperazine moieties and a chlorine atom. These structural elements contribute to its potential therapeutic applications, particularly in the treatment of various diseases.

The chemical structure of 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine is highly versatile, allowing it to interact with multiple biological targets. The presence of the pyrimidine core, which is a common scaffold in many bioactive molecules, provides a strong foundation for its pharmacological activities. The substitution with piperazine rings enhances its solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antitumor properties, 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of certain viruses, such as influenza and herpes simplex virus (HSV). The exact mechanism by which it exerts its antiviral effects is still under investigation, but it is believed to interfere with viral entry or replication processes.

The pharmacokinetic properties of 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine have been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-yl)pyrimidine in humans. Early-phase trials have reported promising results, with patients showing good tolerability and significant responses to treatment. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 4-[4-(5-Chloropyrimidin-2-yl)piperazin-1-yl]-2-methyl-6-(4-methylpiperazin-1-y l)pyrimidine involves a series of well-defined chemical reactions that can be carried out under controlled conditions. Key steps include the formation of the pyrimidine core, followed by functionalization with piperazine moieties and the introduction of the chlorine atom. The synthetic route is scalable and can be adapted for large-scale production, making it feasible for commercialization.

In conclusion, 4-[4-(5-Chloropyrimidin - 2 - yl ) p i p e r az i n - 1 - y l ] - 2 - m e t h y l - 6 - ( 4 - m e t h y l p i p e r az i n - 1 - y l ) p y r i m i d i n e (CAS No. 2877667 - 6 4 - 4) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use as a novel therapeutic agent.